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molecular formula C11H8BrNO B8733113 7-Bromo-2,3-dihydro-1H-pyrrolo[1,2-a]indol-1-one

7-Bromo-2,3-dihydro-1H-pyrrolo[1,2-a]indol-1-one

Cat. No. B8733113
M. Wt: 250.09 g/mol
InChI Key: DBUWKSQHDKNTDN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09108969B2

Procedure details

To a solution of ethyl 5-bromo-1H-indole-2-carboxylate (30 g, 112 mmol) in toluene (500 mL) was added portionwise sodium hydride (60% dispersion in mineral oil, 9.40 g, 235 mmol). Vigorous gas evolution was observed. The resulting white suspension was heated to 110° C. Butyl acrylate (35.1 mL, 246 mmol) was added dropwise (using a syring pump) over 24 h while stirring vigorously at an internal temperature of 110° C. Additional butyl acrylate (10 mL) was added in one portion and stirring was continued at 110° C. for 4 h followed by additional sodium hydride (60% dispersion in mineral oil, 5 g) and butyl acrylate (10 mL). 4 h later, butyl acrylate (6 mL) was added. Stirring was continued at 110° C. for a total of 48 h. The reaction was cooled in an ice-bath and 2 M HCl (400 mL) was added carefully. The layers were separated and the aqueous layer was extracted with dichloromethane (2×200 mL). The combined organic extracts were washed with brine, dried over MgSO4, filtered and concentrated. The resulting orange residue was dissolved in acetic acid (900 mL) and water (100 mL). The orange solution was refluxed 16 h before the solvents were removed under vacuum. To the residue was added dichloromethane (300 mL). The resulting precipitate was collected by filtration and rinsed twice with dichloromethane to provide the title compound. LCMS m/z=250.2 [M+H]+; 1H NMR (400 MHz, DMSO-d6) δ ppm 3.20 (t, J=6.1 Hz, 2H), 4.46 (t, J=6.1 Hz, 2H), 6.92 (s, 1H), 7.46 (dd, J=8.8, 1.8 Hz, 1H), 7.63 (d, J=8.8 Hz, 1H), 7.98 (d, J=2.0 Hz, 1H).
Quantity
30 g
Type
reactant
Reaction Step One
Quantity
9.4 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
35.1 mL
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
reactant
Reaction Step Three
Quantity
5 g
Type
reactant
Reaction Step Four
Quantity
10 mL
Type
reactant
Reaction Step Five
Quantity
6 mL
Type
reactant
Reaction Step Six
Name
Quantity
400 mL
Type
reactant
Reaction Step Seven

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[C:4]2[C:8](=[CH:9][CH:10]=1)[NH:7][C:6]([C:11]([O:13]CC)=O)=[CH:5]2.[H-].[Na+].[C:18](OCCCC)(=O)[CH:19]=C.Cl>C1(C)C=CC=CC=1>[Br:1][C:2]1[CH:10]=[CH:9][C:8]2[N:7]3[CH2:18][CH2:19][C:11](=[O:13])[C:6]3=[CH:5][C:4]=2[CH:3]=1 |f:1.2|

Inputs

Step One
Name
Quantity
30 g
Type
reactant
Smiles
BrC=1C=C2C=C(NC2=CC1)C(=O)OCC
Name
Quantity
9.4 g
Type
reactant
Smiles
[H-].[Na+]
Name
Quantity
500 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C
Step Two
Name
Quantity
35.1 mL
Type
reactant
Smiles
C(C=C)(=O)OCCCC
Step Three
Name
Quantity
10 mL
Type
reactant
Smiles
C(C=C)(=O)OCCCC
Step Four
Name
Quantity
5 g
Type
reactant
Smiles
[H-].[Na+]
Step Five
Name
Quantity
10 mL
Type
reactant
Smiles
C(C=C)(=O)OCCCC
Step Six
Name
Quantity
6 mL
Type
reactant
Smiles
C(C=C)(=O)OCCCC
Step Seven
Name
Quantity
400 mL
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
110 °C
Stirring
Type
CUSTOM
Details
while stirring vigorously at an internal temperature of 110° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
over 24 h
Duration
24 h
STIRRING
Type
STIRRING
Details
stirring
STIRRING
Type
STIRRING
Details
Stirring
CUSTOM
Type
CUSTOM
Details
was continued at 110° C. for a total of 48 h
Duration
48 h
TEMPERATURE
Type
TEMPERATURE
Details
The reaction was cooled in an ice-bath
CUSTOM
Type
CUSTOM
Details
The layers were separated
EXTRACTION
Type
EXTRACTION
Details
the aqueous layer was extracted with dichloromethane (2×200 mL)
WASH
Type
WASH
Details
The combined organic extracts were washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
DISSOLUTION
Type
DISSOLUTION
Details
The resulting orange residue was dissolved in acetic acid (900 mL)
TEMPERATURE
Type
TEMPERATURE
Details
The orange solution was refluxed 16 h before the solvents
Duration
16 h
CUSTOM
Type
CUSTOM
Details
were removed under vacuum
ADDITION
Type
ADDITION
Details
To the residue was added dichloromethane (300 mL)
FILTRATION
Type
FILTRATION
Details
The resulting precipitate was collected by filtration
WASH
Type
WASH
Details
rinsed twice with dichloromethane

Outcomes

Product
Details
Reaction Time
4 h
Name
Type
product
Smiles
BrC1=CC=2C=C3N(C2C=C1)CCC3=O

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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